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Introduction
Poloxamer 188, also known by the trade name Pluronic® F-68, is a non-ionic block copolymer

surfactant widely utilized in mammalian and insect cell culture.[1][2][3] Its primary function is to

protect cells from hydrodynamic shear stress in suspension cultures, such as those in stirred-

tank or wave bioreactors.[1][3][4][5] This protective effect is attributed to its ability to decrease

surface tension, thereby reducing the energy released from bursting gas bubbles and

minimizing cell-bubble interactions.[1] Poloxamer 188 can also reduce foam formation and

prevent cell adhesion to glass surfaces.[6] This document provides a detailed protocol for the

preparation of a Poloxamer 188 stock solution and summarizes its common working

concentrations for various cell culture applications.

Data Summary
The following table summarizes the recommended concentrations for Poloxamer 188 in cell

culture applications. The optimal concentration may vary depending on the specific cell line,

media composition, and culture system.
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Parameter Value Reference

Stock Solution Concentration
10% (w/v) in Milli-Q™ water or

Water for Injection (WFI)
[2]

Typical Working Concentration 0.1% - 1% (w/v) or 1 - 10 g/L [1][4][7]

Recommended Starting

Concentration
1 g/L (0.1% w/v) [1][4]

High-Shear Applications Up to 5 g/L [4]

Storage Temperature (Powder)
Below 30°C, away from bright

light
[8]

Storage Temperature

(Solution)
Room temperature or 2-8°C [2][6]

Shelf Life (Powder) 48 months [8]

Shelf Life (10% Solution) 18 months at 2-30°C [6]

Experimental Protocols
Protocol for Preparing 10% (w/v) Poloxamer 188 Stock
Solution
This protocol details the steps for preparing a sterile 10% (w/v) stock solution of Poloxamer
188 suitable for use in cell culture.

Materials:

Poloxamer 188 powder (cell culture grade)

Milli-Q™ water or Water for Injection (WFI)

Sterile glassware (e.g., beaker, graduated cylinder)

Sterile magnetic stir bar and stir plate

Sterile 0.2 µm membrane filter unit (e.g., syringe filter or bottle-top filter)
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Sterile storage bottles

Procedure:

Weighing: In a sterile biological safety cabinet, weigh out 10 g of Poloxamer 188 powder.

Dissolution:

Transfer the powder to a sterile beaker containing a sterile magnetic stir bar.

Add approximately 80 mL of Milli-Q™ water or WFI.

Place the beaker on a magnetic stir plate and stir until the powder is completely dissolved.

This may take some time as Poloxamer 188 can be slow to dissolve. Gentle heating (up

to 37°C) can be applied to aid dissolution, but boiling should be avoided. Sonication can

also be used to promote dissolution.[1]

Volume Adjustment: Once fully dissolved, transfer the solution to a sterile 100 mL graduated

cylinder and adjust the final volume to 100 mL with Milli-Q™ water or WFI.

Sterilization:

Aseptically filter the 10% Poloxamer 188 solution through a sterile 0.2 µm membrane filter

into a sterile storage bottle.[2]

Alternatively, the solution can be autoclaved. However, filtration is generally preferred to

avoid potential heat-induced changes to the polymer. If autoclaving, typical conditions are

121°C for 15-20 minutes, but it's important to verify that this does not negatively impact the

performance of the specific Poloxamer 188 lot.[9][10][11]

Storage: Store the sterile 10% stock solution at room temperature or 2-8°C.[2] Ensure the

bottle is tightly sealed to prevent contamination.
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Experimental Workflow for Poloxamer 188 Stock Solution Preparation
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Caption: Workflow for preparing a sterile 10% (w/v) Poloxamer 188 stock solution.
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Protective Mechanism of Poloxamer 188 in Suspension Cell Culture
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Caption: Mechanism of Poloxamer 188 in protecting cells from hydrodynamic stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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